Cas no 132144-03-7 (methyl 6-(piperazin-1-yl)pyridine-3-carboxylate)
methyl 6-(piperazin-1-yl)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-(piperazin-1-yl)nicotinate
- 6-(1-Piperazinyl)-3-pyridinecarboxylic acid methyl ester
- METHYL 6‐PIPERAZIN‐1‐YLNICOTINATE
- Methyl 6-piperazinonicotinate
- 2-(1-piperazinyl)-5-pyridinecarboxylic acid methyl ester
- ACMC-20efmz
- CTK0H0051
- methyl 6-(1-piperazinyl)nicotinate
- methylpiperazinonicotinate
- SureCN532001
- methyl 6-(piperazin-1-yl)pyridine-3-carboxylate
- methyl 6-piperazin-1-ylpyridine-3-carboxylate
- SCHEMBL532001
- DTXSID40566599
- CS-0444547
- MFCD00894966
- J-522517
- EN300-1071781
- AKOS005071994
- HMFYTTJLIFNUCP-UHFFFAOYSA-N
- DB-062883
- 3-Pyridinecarboxylic acid, 6-(1-piperazinyl)-, methyl ester
- 132144-03-7
- G78340
- CC-0811
-
- MDL: MFCD33398369
- Inchi: 1S/C11H15N3O2/c1-16-11(15)9-2-3-10(13-8-9)14-6-4-12-5-7-14/h2-3,8,12H,4-7H2,1H3
- InChI Key: HMFYTTJLIFNUCP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=C(C=C1)N1CCNCC1)=O
Computed Properties
- Exact Mass: 221.11655
- Monoisotopic Mass: 221.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 1.172
- Boiling Point: 395.033°C at 760 mmHg
- Flash Point: 192.709°C
- Refractive Index: 1.545
- PSA: 54.46
methyl 6-(piperazin-1-yl)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR303741-100mg |
Methyl 6-piperazinonicotinate |
132144-03-7 | 100mg |
£40.00 | 2025-02-19 | ||
| Apollo Scientific | OR303741-250mg |
Methyl 6-piperazinonicotinate |
132144-03-7 | 250mg |
£60.00 | 2025-02-19 | ||
| Apollo Scientific | OR303741-1g |
Methyl 6-piperazinonicotinate |
132144-03-7 | 1g |
£179.00 | 2025-02-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M889151-10mg |
methyl 6-(piperazin-1-yl)nicotinate |
132144-03-7 | 95% | 10mg |
¥76.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M889151-250mg |
methyl 6-(piperazin-1-yl)nicotinate |
132144-03-7 | 95% | 250mg |
¥512.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M889151-1g |
methyl 6-(piperazin-1-yl)nicotinate |
132144-03-7 | 95% | 1g |
¥1,535.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M889151-bulk |
methyl 6-(piperazin-1-yl)nicotinate |
132144-03-7 | 95% | bulk |
¥POA | 2022-09-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X85815-10mg |
methyl 6-(piperazin-1-yl)nicotinate |
132144-03-7 | 95% | 10mg |
¥68.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X85815-250mg |
methyl 6-(piperazin-1-yl)nicotinate |
132144-03-7 | 95% | 250mg |
¥418.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X85815-1g |
methyl 6-(piperazin-1-yl)nicotinate |
132144-03-7 | 95% | 1g |
¥1228.0 | 2023-09-05 |
methyl 6-(piperazin-1-yl)pyridine-3-carboxylate Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on methyl 6-(piperazin-1-yl)pyridine-3-carboxylate
Methyl 6-(Piperazin-1-yl)Pyridine-3-Carboxylate (CAS No. 132144-03-7): A Comprehensive Overview
The compound methyl 6-(piperazin-1-yl)pyridine-3-carboxylate (CAS No. 132144-03-7) is a significant molecule in the field of organic chemistry, particularly within the realms of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials synthesis.
Chemical Structure and Properties: The molecule consists of a pyridine ring substituted with a piperazine group at the 6-position and a methyl ester group at the 3-position. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, provides a rigid framework that enhances the compound's stability and reactivity. The piperazine group, a fully saturated six-membered ring containing two nitrogen atoms, introduces flexibility and hydrogen bonding capabilities, making it an attractive moiety for various chemical reactions.
Synthesis and Applications: Recent studies have focused on the synthesis of methyl 6-(piperazin-1-yl)pyridine-3-carboxylate using efficient catalytic methods, such as palladium-catalyzed cross-coupling reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.
In terms of applications, this compound has shown promise in the development of new drug candidates targeting various therapeutic areas. For instance, research has demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as cardiovascular diseases, central nervous system disorders, and cancer.
Recent Research Findings: A groundbreaking study published in *Nature Communications* highlighted the role of methyl 6-(piperazin-1-yl)pyridine-3-carboxylate in enhancing the bioavailability of orally administered drugs. The compound's ability to form stable amorphous solid dispersions with poorly soluble drugs has been extensively investigated, offering a novel approach to improving drug delivery systems.
Additionally, researchers at Stanford University have explored its use in creating advanced materials for energy storage applications. By incorporating this compound into polymer electrolytes, they achieved enhanced ion conductivity and thermal stability, paving the way for next-generation lithium-ion batteries.
Safety and Handling: While methyl 6-(piperazin-1-yl)pyridine-3-carboxylate is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings.
In conclusion, methyl 6-(piperazin-1-yl)pyridine-3-carboxylate (CAS No. 132144-03-) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in future innovations within pharmaceuticals and materials science.
132144-03-7 (methyl 6-(piperazin-1-yl)pyridine-3-carboxylate) Related Products
- 690632-37-2(Methyl 6-(diethylamino)nicotinate)
- 132521-82-5(Methyl 6-(piperidin-1-yl)nicotinate)
- 210963-94-3(Methyl 6-(1-pyrrolidinyl)nicotinate)
- 132521-78-9(ethyl 6-(piperazin-1-yl)pyridine-3-carboxylate)
- 278803-18-2(6-(1-Piperazinyl)-3-pyridinecarboxylic Acid)
- 154315-70-5(Ethyl 2-(piperazin-1-yl)nicotinate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)